2-(ethylthio)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]benzamide
• InChI: InChI=1S/C19H19NO3S2/c1-2-24-16-8-4-3-6-14(16)19(22)20-12-13-9-10-17(25-13)18(21)15-7-5-11-23-15/h3-11,18,21H,2,12H2,1H3,(H,20,22)
• InChI Key: WEGQYJUWPKHAHJ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

The compound “2-(ethylthio)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide” is a complex organic molecule. It contains several functional groups and structural motifs, including an ethylthio group, a benzamide moiety, and furan and thiophene rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains aromatic rings (furan and thiophene), which are planar, and a benzamide moiety, which also contributes to its planarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and a benzamide moiety could impact its solubility, melting point, and boiling point.

Scientific Research Applications

Heterocyclic Chemistry and Drug Design

Compounds with similar heterocyclic structures have been extensively studied for their potential in drug design and synthesis. For example, the synthesis of 5,6-dihydrothieno(and furo)pyrimidines bearing an active methine group at the 4-position has been explored due to their potential biological activities (Maruoka, Yamagata, & Yamazaki, 2001). These compounds are indicative of the interest in utilizing furan and thiophene derivatives in the development of pharmaceuticals, suggesting that 2-(ethylthio)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide could also be a candidate for drug development research.

Dye-Sensitized Solar Cells

The use of phenothiazine derivatives, including those with furan and thiophene linkers, in dye-sensitized solar cells to improve device performance is another area of interest. One such compound with a furan conjugated linker showed a significant improvement in solar energy-to-electricity conversion efficiency, highlighting the potential of furan and thiophene derivatives in enhancing renewable energy technologies (Se Hun Kim et al., 2011).

Antimicrobial Properties

New acylthiourea derivatives have been synthesized and tested for their antimicrobial properties. These compounds, similar in structure to the one , were active at low concentrations against both Gram-positive and Gram-negative bacteria as well as fungi (Limban et al., 2011). This suggests potential applications of 2-(ethylthio)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide in developing new antimicrobial agents.

Polymer and Materials Science

The enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as a building block represents an innovative approach in the field of materials science (Jiang et al., 2014). The research into biobased materials underscores the interest in furan derivatives for creating environmentally friendly polymers, suggesting a potential research avenue for applications of the compound .

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has therapeutic potential, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.